2-{[3-(4-bromophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl]sulfanyl}-N-(3,5-dichlorophenyl)acetamide

• IUPAC Name: 2-[[2-(4-bromophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-3-yl]sulfanyl]-N-(3,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C21H18BrCl2N3OS/c22-14-5-3-13(4-6-14)19-20(27-21(26-19)7-1-2-8-21)29-12-18(28)25-17-10-15(23)9-16(24)11-17/h3-6,9-11H,1-2,7-8,12H2,(H,25,28)
• InChI Key: APNNIFCRDJTRGB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)N=C(C(=N2)SCC(=O)NC3=CC(=CC(=C3)Cl)Cl)C4=CC=C(C=C4)Br
• Molecular Formula: C21H18BrCl2N3OS
• Molecular Weight: 511.3 g/mol

Description

2-{[3-(4-bromophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl]sulfanyl}-N-(3,5-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C21H18BrCl2N3OS and its molecular weight is 511.26. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Properties

Research has shown that certain derivatives of 2-azaspiro[4.4]nonane-1,3-dione, which are structurally related to the compound , have significant anticonvulsant properties. These compounds were tested in models such as maximal electroshock (MES) and pentylenetetrazole (scPTZ) tests. Specifically, N-[(2,4-dichlorophenyl)-amino]-2-azaspiro[4.4]nonane-1,3-dione demonstrated anti-seizure properties in both mice and rats. This suggests potential application in treating seizure disorders (Kamiński et al., 2008).

Anticancer Activity

A study on 4-arylsulfonyl-1,3-oxazoles, structurally related to the compound , found that certain derivatives exhibited significant anticancer activity against various cancer cell lines, including CNS Cancer and Non-Small Cell Lung Cancer subpanels. This indicates potential for developing new anticancer agents (Zyabrev et al., 2022).

Synthesis of Diazaspiro Derivatives

Research into the regioselective synthesis of diazaspiro derivatives has led to the creation of novel compounds with potential pharmaceutical applications. The study focused on cycloaddition reactions to create diverse derivatives, contributing to a greater understanding of spirocyclic compounds' synthesis and potential uses (Farag et al., 2008).

Antimicrobial Applications

The synthesis of new heterocyclic compounds incorporating sulfamoyl moiety, similar in structure to the compound , has shown promising results in antimicrobial applications. These compounds were tested for antibacterial and antifungal activities, indicating potential for use as antimicrobial agents (Darwish et al., 2014).